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Compound of Interest

Compound Name: 2-Methylheptanal

Cat. No.: B049883

An In-depth Technical Guide to the Solubility of 2-Methylheptanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Methylheptanal
in water and various organic solvents. The document details its physicochemical properties,
presents available solubility data, outlines experimental protocols for solubility determination,
and includes a workflow diagram for these procedures.

Introduction to 2-Methylheptanal

2-Methylheptanal (CsH160) is an aliphatic aldehyde known for its characteristic fatty, green,
and citrus-like odor.[1][2][3][4] It is primarily utilized in the fragrance and flavor industries.
Understanding its solubility is crucial for its application in various formulations, for assessing its
environmental fate, and for its potential use in chemical synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methylheptanal is provided in the table
below. These properties are essential for understanding its solubility behavior.
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Property Value Reference
Molecular Formula CsH160 [11[3]
Molecular Weight 128.21 g/mol [3]
Appearance Clear colorless liquid [1]

Boiling Point 163 °C at 760 mmHg [1]

Melting Point -76 °C [1]

Density 0.809 g/cm?3 [1]

Vapor Pressure 2.11 mmHg at 25°C [1]

Flash Point 42.2 °C [1]

logP (Octanol-Water Partition
. 2.7 [4]
Coefficient)

Solubility of 2-Methylheptanal

The solubility of an aldehyde is influenced by its ability to form hydrogen bonds with the solvent
and by the length of its alkyl chain. While aldehydes can accept hydrogen bonds via the
carbonyl oxygen, they lack a hydrogen bond donor. As the alkyl chain length increases, the
nonpolar character of the molecule dominates, leading to decreased solubility in polar solvents
like water.

Solubility in Water

2-Methylheptanal is described as being slightly soluble in water.[1] This is consistent with the
general trend for aldehydes, where solubility in water decreases as the carbon chain length
increases beyond four or five carbons. The relatively long seven-carbon chain with a methyl
branch in 2-Methylheptanal limits its miscibility with water.

Solubility in Organic Solvents

2-Methylheptanal is generally soluble in many common organic solvents, particularly those
with lower polarity. Based on the principle of "like dissolves like," it is expected to be miscible
with alcohols, ethers, ketones, and hydrocarbon solvents.
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Solvent Polarity Expected Solubility
Water High Slightly soluble
Methanol High Soluble

Ethanol High Soluble

Acetone Medium Soluble

Diethyl Ether Low Soluble

Chloroform Low Soluble

Toluene Low Soluble

Hexane Low Soluble

Experimental Protocols for Solubility Determination

Standardized methods are employed to quantitatively determine the solubility of chemical
substances. Below are detailed methodologies for assessing the solubility of 2-Methylheptanal
in aqueous and organic media.

Determination of Water Solubility (Adapted from OECD
Guideline 105)

The OECD Guideline 105 provides two primary methods for determining water solubility: the
flask method and the column elution method. Given that 2-Methylheptanal is a liquid, the flask
method is more appropriate.

Principle: A saturated solution of 2-Methylheptanal in water is prepared by mechanical shaking
at a constant temperature. The concentration of the aldehyde in the aqueous phase is then
determined by a suitable analytical method.

Apparatus:

e Mechanical shaker in a thermostatically controlled water bath or a temperature-controlled
room.
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o Glass vessels with sufficient volume.
o Centrifuge with temperature control.

e Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame lonization
Detection - GC-FID).

Procedure:

e An excess amount of 2-Methylheptanal is added to a known volume of deionized water in a
glass vessel.

e The vessel is sealed and agitated in the thermostatically controlled shaker at a defined
temperature (e.g., 20°C) for a sufficient period to reach equilibrium (preliminary tests should
establish this time, typically 24-48 hours).

 After equilibration, the mixture is centrifuged at the same temperature to separate the
undissolved aldehyde.

o A sample of the clear aqueous supernatant is carefully removed.

e The concentration of 2-Methylheptanal in the aqueous sample is determined using a
validated GC-FID method.

o The experiment is repeated to ensure reproducibility.

Determination of Solubility in Organic Solvents

A general method for determining the solubility of a liquid in an organic solvent involves
preparing a saturated solution and quantifying the solute concentration.

Principle: An excess of 2-Methylheptanal is mixed with the organic solvent of interest at a
constant temperature until equilibrium is reached. The concentration of the aldehyde in the
resulting solution is then measured.

Apparatus:

 Vials with screw caps.
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Constant temperature bath or incubator.

Vortex mixer or shaker.

Analytical balance.

Gas chromatograph (GC) or other suitable analytical instrument.

Procedure:

A known volume of the organic solvent is placed in a vial.

o 2-Methylheptanal is added dropwise until a slight excess is observed (e.g., a persistent
separate phase or cloudiness that does not disappear upon mixing).

e The vial is sealed and placed in a constant temperature bath and agitated for a
predetermined time to ensure equilibrium.

o The mixture is allowed to stand at the same temperature until any undissolved aldehyde has
settled.

o Aclear aliquot of the supernatant is carefully withdrawn.

e This aliquot is then diluted with a known volume of a suitable solvent, and the concentration
of 2-Methylheptanal is determined by a calibrated analytical method such as GC.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
solubility of 2-Methylheptanal.
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Workflow for Solubility Determination of 2-Methylheptanal
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Caption: Workflow for determining the solubility of 2-Methylheptanal.
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Conclusion

2-Methylheptanal exhibits limited solubility in water and good solubility in a range of organic
solvents, a behavior consistent with its molecular structure. The experimental protocols outlined
in this guide provide a framework for obtaining precise quantitative solubility data, which is
essential for the effective formulation and application of this compound in various industrial and
research settings. The provided workflow diagram offers a clear visual representation of the
necessary steps for accurate solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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